Cas no 901004-47-5 (1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• CAS No: 901004-47-5
• MF: C₂₅H₁₉ClFN₃
• MW: 415.889868021011
• CID: 6026105
• PubChem ID: 20852766
• Update Time: 2025-05-21

1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoropyrazolo[4,3-c]quinoline
• AKOS001803956
• 901004-47-5
• 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline
• F3407-1492

• Inchi： 1S/C25H19ClFN3/c1-14-4-6-17(10-16(14)3)24-21-13-28-23-9-7-18(27)11-20(23)25(21)30(29-24)19-8-5-15(2)22(26)12-19/h4-13H,1-3H3
• InChI Key： YXBGXBGNRUFAHG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=C(C)C(Cl)=C3)N=C(C3=CC=C(C)C(C)=C3)C=2C=1

Computed Properties

• Exact Mass: 415.1251535g/mol
• Monoisotopic Mass: 415.1251535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline

1-(3-Chloro-4-Methylphenyl)-3-(3,4-Dimethylphenyl)-8-Fluoro-1H-Pyrazolo[4,3-C]Quinoline: A Comprehensive Overview

The compound 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline, with CAS No. 901004-47-5, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential bioactivity. The compound's structure is characterized by a pyrazoloquinoline core with substituted aromatic rings, making it a promising candidate for various applications in drug discovery and materials science.

The synthesis of 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline involves a series of intricate organic reactions, including nucleophilic aromatic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex structures, ensuring higher yields and better purity. These improvements are critical for scaling up production for preclinical studies and potential clinical trials.

One of the most exciting aspects of this compound is its potential as a therapeutic agent. Studies have shown that pyrazoloquinolines exhibit significant activity against various disease targets, including cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound possess potent anti-proliferative effects on cancer cells by targeting specific kinases involved in cell signaling pathways.

In addition to its pharmacological applications, 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has also been explored for its electronic properties. The molecule's conjugated system and heterocyclic framework make it a strong candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent studies have highlighted its ability to act as an efficient electron transporter in these devices, paving the way for future applications in advanced electronic materials.

The structural versatility of this compound is further evidenced by its ability to form stable metal complexes with transition metals like copper and zinc. These metal complexes have shown promise in catalytic applications, particularly in asymmetric catalysis and carbon-carbon bond formation. The integration of such complexes into industrial processes could significantly enhance the efficiency and sustainability of chemical manufacturing.

From an analytical standpoint, the characterization of CAS No. 901004-47-5 has been achieved through advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and X-ray crystallography.^[1] These techniques have provided detailed insights into the compound's molecular geometry and electronic structure, which are essential for understanding its reactivity and functionality.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations,^[2] proper precautions should still be taken during synthesis and handling to ensure compliance with laboratory safety standards.

In conclusion, the compound 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline, CAS No. 901004-47-5, represents a remarkable example of modern heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure continues to inspire innovative research directions, making it a focal point for scientists seeking novel solutions in drug discovery and materials science.